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Compound of Interest

Compound Name: Methyl 2-hydroxy-5-nitrobenzoate

Cat. No.: B045954

Application Note: Hydrolysis of Methyl 2-
hydroxy-5-nitrobenzoate
Abstract

This application note provides a detailed protocol for the hydrolysis of methyl 2-hydroxy-5-
nitrobenzoate to its corresponding carboxylic acid, 2-hydroxy-5-nitrobenzoic acid. This
transformation is a fundamental step in the synthesis of various pharmaceutical intermediates
and other fine chemicals. The protocol described herein utilizes a base-catalyzed hydrolysis
method, which is a common and effective procedure for the saponification of esters.[1][2] This
document is intended for researchers, scientists, and professionals in the field of drug
development and organic synthesis.

Introduction

2-Hydroxy-5-nitrobenzoic acid is a valuable building block in organic synthesis, notably in the
preparation of mesalamine, an anti-inflammatory agent. The hydrolysis of its methyl ester
precursor, methyl 2-hydroxy-5-nitrobenzoate, is a key synthetic step. This process can be
achieved through either acid or base-catalyzed methods.[2] Base-catalyzed hydrolysis, or
saponification, is often preferred due to its typically faster reaction rates and irreversible nature.
[2] This application note details a robust and reproducible protocol for this conversion using
sodium hydroxide.
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Reaction Scheme

Caption: Reaction scheme for the hydrolysis of methyl 2-hydroxy-5-nitrobenzoate.

Experimental Protocol

Materials:

Methyl 2-hydroxy-5-nitrobenzoate (CsH7NOs, MW: 197.14 g/mol )[3][4]
e Sodium hydroxide (NaOH)

» Concentrated hydrochloric acid (HCI)
o Deionized water

» Round-bottomed flask

» Reflux condenser

e Heating mantle

e Magnetic stirrer and stir bar

» Beakers

e Buchner funnel and filter paper

e pH paper or pH meter

Procedure:

¢ Reaction Setup: In a 250 mL round-bottomed flask equipped with a magnetic stir bar and a
reflux condenser, dissolve 10.0 g (0.051 mol) of methyl 2-hydroxy-5-nitrobenzoate in 50
mL of water containing 4.1 g (0.102 mol) of sodium hydroxide.

» Hydrolysis: Heat the mixture to reflux with stirring. Continue heating for 1-2 hours, or until the
reaction is complete. The disappearance of the oily ester layer indicates the completion of
the saponification.[1]
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e Cooling and Dilution: After the reaction is complete, allow the mixture to cool to room
temperature. Dilute the reaction mixture with an equal volume of water.

 Acidification: While stirring, slowly pour the cooled reaction mixture into a beaker containing
a solution of 10 mL of concentrated hydrochloric acid in 50 mL of water. This should be done
in a well-ventilated fume hood.[1]

o Precipitation and Isolation: The 2-hydroxy-5-nitrobenzoic acid will precipitate out of the
solution as a solid. Cool the mixture in an ice bath to ensure complete precipitation.

« Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel.
Wash the collected solid with cold deionized water to remove any inorganic impurities.

e Drying: Dry the purified 2-hydroxy-5-nitrobenzoic acid in a desiccator or a vacuum oven at a
low temperature.

Data Presentation

Parameter Starting Material Product

Methyl 2-hydroxy-5- ] ] ]
Compound Name ] 2-hydroxy-5-nitrobenzoic acid
nitrobenzoate

Molecular Formula CsH7NOs C7HsNOs
Molecular Weight 197.14 g/mol [3][4] 183.12 g/mol [5]
White to pale cream crystals or ) ) ]
Appearance Off-white to yellowish solid
powder[6]
Melting Point 113-119 °CJ6] ~220-225 °C (decomposes)
Solubility Insoluble in water[7][8] Sparingly soluble in cold water
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Reaction Parameter Value
Reactant Moles 0.051 mol
NaOH Moles 0.102 mol
Theoretical Yield 9.34¢

Expected Yield

90-96%[1]

Experimental Workflow
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Reaction Setup
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Caption: Workflow for the hydrolysis of methyl 2-hydroxy-5-nitrobenzoate.

Safety Precautions
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o Always wear appropriate personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat.

o Perform the reaction in a well-ventilated fume hood, especially during the acidification step,
as it releases fumes.

e Sodium hydroxide and concentrated hydrochloric acid are corrosive. Handle with care and
avoid contact with skin and eyes.

e Use caution when heating the reaction mixture.

Conclusion

The protocol described in this application note provides a straightforward and efficient method
for the hydrolysis of methyl 2-hydroxy-5-nitrobenzoate to 2-hydroxy-5-nitrobenzoic acid. The
high expected yield and simple workup procedure make this method suitable for both small-
scale laboratory synthesis and larger-scale production. This foundational reaction is a critical
step for professionals engaged in the development of pharmaceuticals and other specialized
chemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Organic Syntheses Procedure [orgsyn.org]

e 2. quora.com [quora.com]

e 3. scbt.com [scbt.com]

e 4. chemscene.com [chemscene.com]

e 5. 5-Hydroxy-2-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]

e 6. Methyl 2-hydroxy-5-nitrobenzoate, 98% 250 g | Buy Online | Thermo Scientific Chemicals
[thermofisher.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b045954?utm_src=pdf-body
https://www.benchchem.com/product/b045954?utm_src=pdf-custom-synthesis
http://www.orgsyn.org/demo.aspx?prep=CV1P0391
https://www.quora.com/What-is-the-mechanism-for-the-formation-of-Nitro-benzanoic-acid-from-methyl-nitrobenzanoate
https://www.scbt.com/p/methyl-2-hydroxy-5-nitrobenzoate-17302-46-4
https://www.chemscene.com/cs-w013211.html
https://www.chemicalbook.com/synthesis/5-hydroxy-2-nitrobenzoic-acid.htm
https://www.thermofisher.com/order/catalog/product/B25278.30
https://www.thermofisher.com/order/catalog/product/B25278.30
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 7. Methyl 2-hydroxy-5-nitrobenzoate, 98% 10 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

o 8. Methyl 2-hydroxy-5-nitrobenzoate, 98% | Fisher Scientific [fishersci.ca]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.fishersci.com/shop/products/methyl-2-hydroxy-5-nitrobenzoate-98-thermo-scientific/AAB2527809
https://www.fishersci.com/shop/products/methyl-2-hydroxy-5-nitrobenzoate-98-thermo-scientific/AAB2527809
https://www.fishersci.ca/shop/products/methyl-2-hydroxy-5-nitrobenzoate-98/aab2527818
https://www.benchchem.com/product/b045954#hydrolysis-of-methyl-2-hydroxy-5-nitrobenzoate-to-2-hydroxy-5-nitrobenzoic-acid
https://www.benchchem.com/product/b045954#hydrolysis-of-methyl-2-hydroxy-5-nitrobenzoate-to-2-hydroxy-5-nitrobenzoic-acid
https://www.benchchem.com/product/b045954#hydrolysis-of-methyl-2-hydroxy-5-nitrobenzoate-to-2-hydroxy-5-nitrobenzoic-acid
https://www.benchchem.com/product/b045954#hydrolysis-of-methyl-2-hydroxy-5-nitrobenzoate-to-2-hydroxy-5-nitrobenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045954?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

